Cas no 2228290-72-8 (3-amino-3-(3-methoxy-1,2-oxazol-5-yl)cyclobutan-1-ol)

• Product Name: 3-amino-3-(3-methoxy-1,2-oxazol-5-yl)cyclobutan-1-ol
• CAS No: 2228290-72-8
• MF: C₈H₁₂N₂O₃
• MW: 184.192481994629
• CID: 6601611
• PubChem ID: 165639615
• Update Time: 2025-11-06

3-amino-3-(3-methoxy-1,2-oxazol-5-yl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-(3-methoxy-1,2-oxazol-5-yl)cyclobutan-1-ol
• 2228290-72-8
• EN300-1735343

• Inchi： 1S/C8H12N2O3/c1-12-7-2-6(13-10-7)8(9)3-5(11)4-8/h2,5,11H,3-4,9H2,1H3
• InChI Key： VPKUHLUIFXQLTF-UHFFFAOYSA-N
• SMILES： OC1CC(C2=CC(=NO2)OC)(C1)N

Computed Properties

• Exact Mass: 184.08479225g/mol
• Monoisotopic Mass: 184.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 81.5Ų

Additional information on 3-amino-3-(3-methoxy-1,2-oxazol-5-yl)cyclobutan-1-ol

Professional Introduction to 3-amino-3-(3-methoxy-1,2-oxazol-5-yl)cyclobutan-1-ol (CAS No. 2228290-72-8)

3-amino-3-(3-methoxy-1,2-oxazol-5-yl)cyclobutan-1-ol, identified by its CAS number 2228290-72-8, is a significant compound in the field of pharmaceutical chemistry. This heterocyclic alcohol features a cyclobutane ring substituted with an amino group and an oxazole moiety, making it a versatile scaffold for drug discovery and development. The presence of both amino and methoxy functional groups enhances its reactivity and potential biological activity, positioning it as a valuable intermediate in synthetic chemistry.

The compound's structure, characterized by a rigid cyclobutane core linked to an oxazole ring, contributes to its stability and adaptability in molecular design. The oxazole ring, in particular, is known for its role in various biological processes and has been extensively studied for its pharmacological properties. In recent years, oxazole derivatives have garnered attention due to their potential applications in treating neurological disorders, infectious diseases, and cancer. The incorporation of a 3-methoxy group further modulates the electronic properties of the molecule, influencing its interactions with biological targets.

In the realm of drug development, 3-amino-3-(3-methoxy-1,2-oxazol-5-yl)cyclobutan-1-ol serves as a critical building block for designing novel therapeutic agents. Its bifunctional nature allows for the facile introduction of additional substituents, enabling the creation of libraries of compounds with tailored pharmacokinetic profiles. Researchers have leveraged this compound to develop inhibitors targeting enzymes involved in metabolic pathways relevant to chronic diseases. For instance, studies have demonstrated its utility in generating analogs that exhibit inhibitory activity against kinases and other enzymes implicated in cancer progression.

The synthesis of 3-amino-3-(3-methoxy-1,2-oxazol-5-yl)cyclobutan-1-ol involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Advanced techniques such as transition metal-catalyzed cross-coupling reactions have been employed to construct the cyclobutane ring efficiently. Additionally, protecting group strategies have been crucial in ensuring regioselective functionalization of the molecule. These synthetic advances underscore the compound's importance as a precursor in high-throughput screening campaigns aimed at identifying lead compounds for further optimization.

The biological evaluation of derivatives derived from 3-amino-3-(3-methoxy-1,2-oxazol-5-yl)cyclobutan-1-ol has revealed promising activities across multiple therapeutic areas. Preclinical studies have shown that certain analogs exhibit potent antiviral effects by interfering with viral replication mechanisms. Furthermore, their ability to modulate immune responses has been explored in models of inflammation and autoimmune diseases. The compound's structural features appear to contribute to its dual functionality as both a scaffold and an active pharmacophore.

The integration of computational chemistry and machine learning has accelerated the discovery process for novel derivatives of this compound. Virtual screening techniques have been used to predict binding affinities and identify promising candidates for experimental validation. These computational approaches complement traditional high-throughput screening methods by providing rapid insights into molecular interactions. As a result, researchers can now design more targeted experiments with greater precision.

The future prospects for 3-amino-3-(3-methoxy-1,2-oxazol-5-ytl)cyclobutan-lrol (CAS No. 2228290_72_8) are bright, with ongoing research focusing on expanding its utility in drug development. Innovations in synthetic chemistry continue to unlock new possibilities for modifying its structure while maintaining or enhancing its biological activity. Collaborative efforts between academia and industry are essential to translate these findings into clinical applications that benefit patients worldwide.

In conclusion, 3-amino_3_( methoxy- 1 , 2 - oxaz ol - 5 - yl ) c y c lob u t an - 1 - o l strong > ( C A S N o . 2 2 2 8 2 9 0 _ 7 2 _ 8 ) strong > stands out as a pivotal compound in pharmaceutical chemistry due to its structural complexity and functional diversity. Its role as a versatile intermediate has enabled the development of novel therapeutics with significant implications for human health . As research progresses , this compound will undoubtedly continue to play a central role in advancing our understanding of molecular interactions and disease treatment strategies . p >